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Compound of Interest

2-(tert-Butyl)isothiazolidine 1,1-
Compound Name: o
dioxide

cat. No.: B1288603

2-(tert-butyl)isothiazolidine 1,1-dioxide: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals
Introduction

2-(tert-butyl)isothiazolidine 1,1-dioxide, a member of the sultam class of compounds, is a
heterocyclic organic molecule of growing interest in the fields of medicinal chemistry and drug
discovery. Sultams, which are cyclic sulfonamides, are recognized for their diverse biological
activities and are scaffolds for the development of novel therapeutic agents. This technical
guide provides a detailed overview of the known physical and chemical properties of 2-(tert-
butyl)isothiazolidine 1,1-dioxide, including its synthesis, reactivity, and potential biological
significance.

Core Physical and Chemical Properties

While extensive experimental data for 2-(tert-butyl)isothiazolidine 1,1-dioxide is not widely
published, the following information has been compiled from available sources.

Table 1: Physical and Chemical Properties of 2-(tert-butyl)isothiazolidine 1,1-dioxide
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Property Value Source(s)
Molecular Formula C7H1sNO2S [1]
Molecular Weight 177.26 g/mol [1]
CAS Number 34693-41-9 [11[2]
Not specified in available
Appearance )
literature.
_ _ Not specified in available
Melting Point )
literature.
N ) Not specified in available
Boiling Point .
literature.
N Not specified in available
Solubility ]
literature.
N Sealed in a dry environment at
Storage Conditions [2]

2-8°C.

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-(tert-butyl)isothiazolidine 1,1-
dioxide is not explicitly available in the reviewed literature. However, general methods for the
synthesis of isothiazolidine 1,1-dioxide libraries and related sultam structures can provide a
foundational approach for its preparation. These methods often involve cyclization reactions of
appropriate precursors.

One general approach involves the intramolecular cyclization of vinyl sulfonamides. For
instance, a-amino acid esters can be sulfonylated with (2-chloroethyl)sulfonyl chloride to yield
alkyl 2-((vinylsulfonyl)amino)carboxylates. Subsequent intramolecular carbo-Michael reaction,
mediated by a base such as sodium hydride, can afford the isothiazolidine-1,1-dioxide ring
system.[3]

Another strategy that could be adapted is the aza-Michael addition of an amine to a suitable
acceptor. For example, the synthesis of isothiazolidine 1,1-dioxide libraries has been achieved
through the reaction of a 2-(prop-2-yn-1-yl)-2,3-dihydroisothiazole 1,1-dioxide core with various
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amines in the presence of a catalyst like DBU (1,8-Diazabicyclo[5.4.0Jundec-7-ene).[4] To
synthesize the target compound, tert-butylamine could be used as the amine nucleophile in a

similar reaction setup.
Hypothetical Experimental Workflow for Synthesis

The following diagram illustrates a generalized workflow that could be adapted for the
synthesis of 2-(tert-butyl)isothiazolidine 1,1-dioxide, based on common sultam synthesis

strategies.
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Workup and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1288603?utm_src=pdf-body-img
https://www.benchchem.com/product/b1288603?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

Dioxide|-Su{EAEM R/ E) [bio-fount.com]

1. 34693-41-9|2-(tert-Butyl)isothiazolidine 1,1-Dioxide|2-(tert-Butyl)isothiazolidine 1,1-

o 2.34693-41-9|2-(tert-Butyl)isothiazolidine 1,1-dioxide|BLD Pharm [bldpharm.com]

» 3. researchgate.net [researchgate.net]

» 4. Triazole-containing Isothiazolidine 1,1-dioxide Library Synthesis: One-Pot, Multi-
Component Protocols for Small Molecular Probe Discovery - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [physical and chemical properties of 2-(tert-
butyl)isothiazolidine 1,1-dioxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288603#physical-and-chemical-properties-of-2-tert-

butyl-isothiazolidine-1-1-dioxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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